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Compound of Interest

2-(4-Methyl-1,3-thiazol-2-
Compound Name:
yl)acetohydrazide

cat. No.: B1276235

An In-depth Technical Guide on (2-Methyl-thiazol-4-yl)acetic Acid Hydrazide

This technical guide provides a comprehensive overview of (2-Methyl-thiazol-4-yl)acetic acid
hydrazide, a heterocyclic compound of interest to researchers and professionals in drug
development. This document details its physicochemical properties, a representative synthetic
protocol, and discusses its potential biological activities based on related structures.

Physicochemical Properties

(2-Methyl-thiazol-4-yl)acetic acid hydrazide is a small molecule featuring a methyl-substituted
thiazole ring linked to an acetic acid hydrazide moiety. Its fundamental properties are
summarized below.

Property Value Citation(s)
Molecular Formula C6HON30S [1112][3]
Molecular Weight 171.22 g/mol [11[3]

CAS Number 496057-29-5 [1]

Synthesis Protocol
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The synthesis of (2-Methyl-thiazol-4-yl)acetic acid hydrazide can be achieved through the
hydrazinolysis of the corresponding ester, ethyl (2-methyl-thiazol-4-yl)acetate. This is a
common and effective method for the preparation of acid hydrazides.[4][5][6]

Experimental Protocol: Synthesis of (2-Methyl-thiazol-4-yl)acetic acid hydrazide
o Materials:

o Ethyl (2-methyl-thiazol-4-yl)acetate

o Hydrazine hydrate (99%)

o Absolute ethanol
e Procedure:

o A solution of ethyl (2-methyl-thiazol-4-yl)acetate (0.01 mole) in absolute ethanol (30 ml) is
prepared in a round-bottom flask equipped with a reflux condenser.

o To this stirring solution, hydrazine hydrate (0.015 mole) is added.
o The reaction mixture is heated to reflux and maintained at this temperature for 4 hours.

o After the reflux period, the mixture is cooled to room temperature, which should induce the
precipitation of the product.

o The resulting solid precipitate is collected by filtration.

o The crude product is then purified by recrystallization from ethanol to yield (2-Methyl-
thiazol-4-yl)acetic acid hydrazide.

Potential Biological Activities

While specific biological data for (2-Methyl-thiazol-4-yl)acetic acid hydrazide is not extensively
documented in the public domain, the core chemical moieties—the thiazole ring and the
hydrazide group—are present in numerous compounds with significant pharmacological
activities.[7][8]
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The thiazole nucleus is a versatile scaffold known for a wide range of biological properties,
including antimicrobial, anti-inflammatory, and anticancer activities.[7][9] Similarly, hydrazone
derivatives, which can be readily synthesized from hydrazides, exhibit a broad spectrum of
bioactivities such as antimycobacterial, anticonvulsant, and antidiabetic effects.[10][11][12]

Given these precedents, (2-Methyl-thiazol-4-yl)acetic acid hydrazide is a promising candidate
for screening in various drug discovery programs. For instance, related hydrazine-clubbed
thiazole derivatives have shown potential as antidiabetic agents by inhibiting enzymes like
aldose reductase, a-glycosidase, and a-amylase.[12][13]

Logical Workflow for Biological Screening

The following diagram illustrates a general workflow for the synthesis and subsequent
biological evaluation of novel thiazole hydrazide derivatives.
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Synthesis & Characterization
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Caption: A logical workflow for the synthesis and biological screening of thiazole hydrazide

derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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